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Compound of Interest

Compound Name: 6-Cyanohexanoic acid

Cat. No.: B1265822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for 6-
Cyanohexanoic acid (CAS No. 5602-19-7). Given the limited availability of specific

toxicological data for this compound, this document incorporates general safety principles for

handling cyano- and carboxylic acid-containing compounds, alongside available physical and

chemical data. Adherence to these guidelines is crucial for ensuring a safe laboratory

environment.

Introduction to 6-Cyanohexanoic Acid
6-Cyanohexanoic acid is an organic compound featuring both a nitrile (-CN) and a carboxylic

acid (-COOH) functional group attached to a six-carbon chain.[1] This bifunctional nature

makes it a valuable intermediate in organic synthesis, particularly in the development of

pharmaceuticals and agrochemicals.[1] Its physical state at room temperature can be a

colorless to pale yellow liquid or solid.[1] The presence of both the polar cyano and carboxylic

acid groups allows for hydrogen bonding and dipole-dipole interactions, rendering it soluble in

polar solvents like water and alcohols.[1]

Hazard Identification and Classification
While specific GHS classification for 6-Cyanohexanoic acid is not readily available, its

chemical structure suggests potential hazards associated with both nitriles and carboxylic
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acids. It is prudent to handle this compound with the assumption that it may be harmful if

swallowed, toxic in contact with skin, and may cause eye and skin irritation.

Physical and Chemical Properties
A summary of the available physical and chemical data for 6-Cyanohexanoic acid is

presented below. It is important to note that there are some discrepancies in the reported

values in publicly available sources.

Property Value Source

CAS Number 5602-19-7 [2]

Molecular Formula C₇H₁₁NO₂ [1][2]

Molecular Weight 141.17 g/mol [1][2]

Appearance
Colorless to pale yellow liquid

or solid
[1]

Boiling Point 325 °C at 760 mmHg chem960.com

No data available BLD Pharm

Flash Point 150.3 °C chem960.com

Density 1.068 g/cm³ chem960.com

Solubility
Soluble in polar solvents such

as water and alcohols.
[1]

Toxicological Data
Specific toxicological data for 6-Cyanohexanoic acid, such as LD50 (median lethal dose), is

not readily available in the public domain. General safety precautions indicate that it may pose

health risks if ingested or inhaled.[1]

Reactivity and Stability
6-Cyanohexanoic acid is known to participate in chemical reactions typical of its functional

groups, including esterification and amidation.[1] Information regarding its stability and specific
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incompatibilities is limited.

Experimental Protocols
Detailed experimental methodologies for determining key safety parameters are crucial for a

comprehensive risk assessment. Below are representative protocols for acute oral toxicity and

flash point determination, which are standard methods for characterizing new or less-studied

chemical entities.

Representative Experimental Protocol: Acute Oral
Toxicity - Acute Toxic Class Method (OECD 423)
This method is a stepwise procedure using a minimal number of animals to classify a

substance for its acute oral toxicity.

Objective: To determine the acute oral toxicity of a substance and classify it according to the

Globally Harmonised System (GHS).

Principle: A small group of animals (typically three) is dosed at a defined starting dose level.

The outcome (mortality or survival) determines the subsequent step: dosing another group at a

lower or higher dose level, or terminating the test.

Methodology:

Animal Selection: Healthy, young adult rodents (e.g., rats or mice) of a single sex are used.

Housing and Feeding: Animals are housed in appropriate conditions with access to food and

water, except for a brief fasting period before dosing.

Dose Preparation: The test substance is typically administered via gavage in a suitable

vehicle. The concentration is prepared based on the starting dose level (e.g., 5, 50, 300, or

2000 mg/kg body weight).

Administration: A single dose is administered to the fasted animals. The volume administered

is kept as low as possible.
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Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days. Observations are frequent on the day of dosing and at least

daily thereafter.

Pathology: At the end of the observation period, all surviving animals are euthanized and

subjected to a gross necropsy.

Representative Experimental Protocol: Flash Point
Determination by Pensky-Martens Closed Cup Tester
(ASTM D93)
This method is used to determine the flash point of flammable liquids.

Objective: To determine the lowest temperature at which the vapors of a substance will ignite

when an ignition source is introduced.

Principle: A sample of the substance is heated in a closed cup at a controlled rate. An ignition

source is periodically introduced into the vapor space above the liquid until a flash is observed.

Methodology:

Apparatus: A Pensky-Martens closed-cup tester, consisting of a test cup, a lid with an

opening for an ignition source, a stirrer, and a heating source, is used.

Sample Preparation: The test cup is filled with the sample to a specified level.

Procedure:

The sample is heated at a slow, constant rate while being continuously stirred.

At regular temperature intervals, the stirring is stopped, and an ignition source (a small

flame or an electric igniter) is dipped into the vapor space of the cup.

The test is continued until a distinct flash is observed inside the cup.

Data Recording: The temperature at which the flash occurs is recorded as the flash point,

corrected for barometric pressure.
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Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 6-Cyanohexanoic
acid in a laboratory setting, from receipt of the chemical to its final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1265822#safety-and-handling-of-6-cyanohexanoic-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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